Palmitoylethanolamide
Palmitoylethanolamide
Palmitoyl-ea, also known as palmidrol or anandamide (16:0), belongs to the class of organic compounds known as carboximidic acids. These are organic acids with the general formula RC(=N)-OH (R=H, organic group). Thus, palmitoyl-ea is considered to be a fatty amide lipid molecule. Palmitoyl-ea exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Palmitoyl-ea has been detected in multiple biofluids, such as feces, blood, and cerebrospinal fluid. Within the cell, palmitoyl-ea is primarily located in the membrane (predicted from logP). Palmitoyl-ea can be biosynthesized from hexadecanoic acid. Outside of the human body, palmitoyl-ea can be found in eggs, nuts, and pulses. This makes palmitoyl-ea a potential biomarker for the consumption of these food products.
Palmitoyl ethanolamide is an N-(long-chain-acyl)ethanolamine that is the ethanolamide of palmitic (hexadecanoic) acid. It has a role as an anti-inflammatory drug, an antihypertensive agent, a neuroprotective agent and an anticonvulsant. It is a N-(long-chain-acyl)ethanolamine, an endocannabinoid and a N-(saturated fatty acyl)ethanolamine. It derives from a hexadecanoic acid.
A cannabinoid receptor-inactive eCB-related molecule used as prophylactic in helping to prevent respiratory viral infection. Palmidrol is available for human use as a supplement (400 mg capsules) and as food for medical purposes In Italy and Spain (300 mg and 600 mg tablets).
Palmitoyl ethanolamide is an N-(long-chain-acyl)ethanolamine that is the ethanolamide of palmitic (hexadecanoic) acid. It has a role as an anti-inflammatory drug, an antihypertensive agent, a neuroprotective agent and an anticonvulsant. It is a N-(long-chain-acyl)ethanolamine, an endocannabinoid and a N-(saturated fatty acyl)ethanolamine. It derives from a hexadecanoic acid.
A cannabinoid receptor-inactive eCB-related molecule used as prophylactic in helping to prevent respiratory viral infection. Palmidrol is available for human use as a supplement (400 mg capsules) and as food for medical purposes In Italy and Spain (300 mg and 600 mg tablets).
Brand Name:
Vulcanchem
CAS No.:
544-31-0
VCID:
VC0050096
InChI:
InChI=1S/C18H37NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(21)19-16-17-20/h20H,2-17H2,1H3,(H,19,21)
SMILES:
CCCCCCCCCCCCCCCC(=O)NCCO
Molecular Formula:
C18H37NO2
Molecular Weight:
299.5 g/mol
Palmitoylethanolamide
CAS No.: 544-31-0
Reference Standards
VCID: VC0050096
Molecular Formula: C18H37NO2
Molecular Weight: 299.5 g/mol
| CAS No. | 544-31-0 |
|---|---|
| Product Name | Palmitoylethanolamide |
| Molecular Formula | C18H37NO2 |
| Molecular Weight | 299.5 g/mol |
| IUPAC Name | N-(2-hydroxyethyl)hexadecanamide |
| Standard InChI | InChI=1S/C18H37NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(21)19-16-17-20/h20H,2-17H2,1H3,(H,19,21) |
| Standard InChIKey | HXYVTAGFYLMHSO-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCC(=O)NCCO |
| Canonical SMILES | CCCCCCCCCCCCCCCC(=O)NCCO |
| Appearance | Assay:≥98%A crystalline solid |
| Melting Point | 98.5 °C 98.5°C |
| Physical Description | OtherSolid Solid |
| Description | Palmitoyl-ea, also known as palmidrol or anandamide (16:0), belongs to the class of organic compounds known as carboximidic acids. These are organic acids with the general formula RC(=N)-OH (R=H, organic group). Thus, palmitoyl-ea is considered to be a fatty amide lipid molecule. Palmitoyl-ea exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Palmitoyl-ea has been detected in multiple biofluids, such as feces, blood, and cerebrospinal fluid. Within the cell, palmitoyl-ea is primarily located in the membrane (predicted from logP). Palmitoyl-ea can be biosynthesized from hexadecanoic acid. Outside of the human body, palmitoyl-ea can be found in eggs, nuts, and pulses. This makes palmitoyl-ea a potential biomarker for the consumption of these food products. Palmitoyl ethanolamide is an N-(long-chain-acyl)ethanolamine that is the ethanolamide of palmitic (hexadecanoic) acid. It has a role as an anti-inflammatory drug, an antihypertensive agent, a neuroprotective agent and an anticonvulsant. It is a N-(long-chain-acyl)ethanolamine, an endocannabinoid and a N-(saturated fatty acyl)ethanolamine. It derives from a hexadecanoic acid. A cannabinoid receptor-inactive eCB-related molecule used as prophylactic in helping to prevent respiratory viral infection. Palmidrol is available for human use as a supplement (400 mg capsules) and as food for medical purposes In Italy and Spain (300 mg and 600 mg tablets). |
| Synonyms | (Hydroxyethyl)palmitamide; 2-(Palmitoylamino)ethanol; 2-Palmitamidoethanol; AM 3112; Impulsin; Loramine P 256; Mackpeart DR 14V; N-(2-Hydroxyethyl)hexadecanamide; N-(2-Hydroxyethyl)palmitamide; N-Hexadecanoylethanolamine; N-Palmitoylethanolamine; NSC |
| PubChem Compound | 4671 |
| Last Modified | Nov 11 2021 |
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